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In March 2023, the International Council for Harmonisation (ICH) released an updated guideline, ICH

Q2(R2) [1]. This revision moves from a one-time validation check to a more holistic, science- and risk-

based approach over the entire method lifecycle. The key advancements are summarized below.

Feature
Traditional Approach
(ICH Q2(R1))

Modernized Approach (ICH Q2(R2))

Core Focus Stand-alone validation
event

Method lifecycle management (development,
validation, ongoing verification)

Core Principles Verification of predefined
parameters

Enhanced scientific understanding, risk-based
approach

Risk Assessment Not formally addressed Required; use of tools like FMEA to justify controls

System
Suitability

Implied Explicitly emphasized for routine performance

monitoring

Link to
Development

Limited guidance Strong integration with development, supports

Analytical Quality by Design (AQbD)

Regulatory
Flexibility

Limited Encouraged through established design space
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This lifecycle approach is closely aligned with ICH Q14 on analytical procedure development and is part of

a broader framework that includes ICH Q8 (Pharmaceutical Development) and ICH Q9 (Quality Risk

Management) [1] [2] [3].

Validated LC-MS/MS Method for Ponatinib

A published study details a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS)

method for quantifying Ponatinib in human plasma and rat liver microsomes, applied to metabolic stability

studies [4]. The methodology and results are outlined below.

Experimental Protocol

Chromatography: An Agilent Eclipse Plus C18 column (50 mm × 2.1 mm, 1.8 µm) was used.
Mobile Phase: A mix of 10 mM ammonium formate (pH 4.1) and acetonitrile.

Flow Rate: 0.25 mL/min.
Run Time: 4 minutes.

Detection: Tandem mass spectrometry with electrospray ionization (ESI+) and Multiple Reaction
Monitoring (MRM).

Sample Preparation: Involved protein precipitation with acetonitrile after alkalization with a
NaOH/glycine buffer [4].

Validation Results Summary The method was successfully validated according to ICH guidelines, with key

performance characteristics shown in the table below [4].

Validation Parameter Result (in Human Plasma)

Linearity Range 5–400 ng/mL

Correlation Coefficient (r²) ≥ 0.9998

Limit of Detection (LOD) 1.53 ng/mL

Limit of Quantification (LOQ) 4.66 ng/mL

Intra-day Precision (% RSD) 1.06 to 2.54%

Intra-day Accuracy (% Bias) -1.48 to -0.17%
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The following diagram illustrates the typical workflow for developing and validating an analytical method

under the modern ICH Q2(R2) framework.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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